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Compound of Interest

Compound Name: Amino-PEG4-C2-amine

Cat. No.: B1664902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the solubility characteristics of Amino-PEG4-C2-
amine, a bifunctional crosslinker increasingly utilized in bioconjugation, drug delivery systems,

and the synthesis of Proteolysis Targeting Chimeras (PROTACs). Understanding the solubility

of this polyethylene glycol (PEG)-based linker is critical for its effective application in aqueous

and organic media.

Core Properties of Amino-PEG4-C2-amine
Amino-PEG4-C2-amine, with the chemical structure NCCOCCOCCOCCOCCN, is a

hydrophilic 4-unit PEG derivative.[1][2] The presence of the PEG spacer enhances the

aqueous solubility of molecules it is conjugated to, a key advantage in many biological

applications.[3][4] Its terminal primary amine groups are reactive towards various functional

groups, including carboxylic acids and activated NHS esters, facilitating the creation of stable

amide bonds.[3][4]

Quantitative Solubility Data
Precise quantitative solubility data for Amino-PEG4-C2-amine across a wide range of solvents

is not extensively published in peer-reviewed literature. However, technical data sheets from

suppliers provide valuable quantitative information for common laboratory solvents.
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Solvent
Chemical
Class

Reported
Solubility

Molar
Equivalent

Notes

Water (H₂O) Protic, Polar 120 mg/mL 507.81 mM

Ultrasonic

assistance may

be required for

dissolution.[1]

Dimethyl

Sulfoxide

(DMSO)

Aprotic, Polar 100 mg/mL 423.17 mM

Ultrasonic

assistance may

be required. The

use of new,

anhydrous

DMSO is

recommended as

hygroscopic

DMSO can

negatively impact

solubility.[1][5]

Molecular Weight of Amino-PEG4-C2-amine: 236.31 g/mol [1]

Qualitative Solubility in Other Solvents
While specific quantitative data is limited, the general solubility of amine-terminated PEGs

provides guidance. Compounds of this class are typically soluble in a range of polar organic

solvents and aqueous solutions.[6][7] Based on the properties of similar PEG linkers, Amino-
PEG4-C2-amine is expected to be soluble in:

Dimethylformamide (DMF)

Chloroform

Methylene Chloride

It is expected to have lower solubility in alcohols and toluene, and to be insoluble in diethyl

ether.[6]
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Experimental Protocol: Determining Equilibrium
Solubility
For novel solvent systems or to confirm solubility for critical applications, the following

experimental protocol, based on the well-established shake-flask method, is recommended.[8]

Objective: To determine the saturation solubility of Amino-PEG4-C2-amine in a specific

solvent at a controlled temperature.

Materials:

Amino-PEG4-C2-amine

Solvent of interest (e.g., PBS, ethanol, etc.)

Vials with screw caps

Orbital shaker or vortex mixer in a temperature-controlled environment

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE, chemically compatible with the solvent)

High-Performance Liquid Chromatography (HPLC) system or other suitable quantitative

analytical instrument

Analytical balance

Methodology:

Preparation: Add an excess amount of Amino-PEG4-C2-amine to a vial containing a known

volume of the solvent. The excess solid should be clearly visible.

Equilibration: Tightly cap the vial and place it on an orbital shaker in a temperature-controlled

environment (e.g., 25°C). Allow the mixture to agitate for a sufficient period (typically 24-48

hours) to ensure equilibrium is reached.
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Phase Separation: After equilibration, centrifuge the vial at high speed to pellet the

undissolved solid.

Filtration: Carefully withdraw a sample of the supernatant, ensuring no solid is disturbed.

Filter the sample through a chemically inert syringe filter to remove any remaining

microscopic particles.

Quantification: Dilute the clear, saturated filtrate to a concentration within the linear range of

the analytical method. Quantify the concentration of Amino-PEG4-C2-amine using a pre-

validated HPLC method with a calibration curve generated from standards of known

concentrations.

Data Reporting: Report the solubility in mg/mL or molarity at the specified temperature.

Logical Workflow for Solubility Assessment
The following diagram illustrates a generalized workflow for assessing the solubility of a

research compound like Amino-PEG4-C2-amine.
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Workflow for Experimental Solubility Determination

Preparation

Equilibration

Analysis

Result

Select Solvent System

Add Excess Solute to Solvent

Agitate at Constant Temperature
(24-48 hours)

Centrifuge to Pellet Solid

Filter Supernatant

Quantify Concentration (e.g., HPLC)

Report Solubility
(mg/mL or M)

Click to download full resolution via product page

A generalized workflow for determining equilibrium solubility.
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This guide summarizes the available solubility data for Amino-PEG4-C2-amine and provides a

robust framework for its experimental determination. For any application, it is recommended to

perform preliminary solubility tests in the specific solvent systems to be used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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